Cas no 42732-22-9 (4-(1-Hydroxyethyl)pyridine)

• Product Name: 4-(1-Hydroxyethyl)pyridine
• CAS No: 42732-22-9
• MF: C₇H₉NO
• MW: 123.152461767197
• CID: 928380
• PubChem ID: 24888062
• Update Time: 2025-04-19

4-(1-Hydroxyethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(1-Hydroxyethyl)pyridine
• (±)-α-Methyl-4-pyridinemethanol
• 1-PYRIDIN-4-YL-ETHANOL
• (±)-1-(4-Pyridyl)ethanol
• L-Hydroxyproline
• ( )- -Methyl-4-pyridinemethanol
• (+/-)-1-(4-Pyridyl)ethanol
• SY032626
• AC-7409
• (+/-)-1-(pyridin-4-yl)ethanol
• SY066789
• AB01000557-01
• NS00051469
• DB-013281
• AKOS000249641
• DTXSID20946057
• AM803895
• A25558
• A878256
• Z335245082
• (R)-1-(4-pyridyl)ethanol
• 1-(4-Pyridyl)ethanol
• EINECS 245-630-9
• 4-Pyridinemethanol, alpha-methyl-
• 23389-75-5
• InChI=1/C7H9NO/c1-6(9)7-2-4-8-5-3-7/h2-6,9H,1H
• 1-(pyridine-4-yl)ethanol
• 4-pyridyl-1-ethanol
• alpha-methyl-4-pyridine methanol
• SB52478
• 1-(pyridin-4-yl)ethan-1-ol
• SY006084
• AS-31181
• (+/-)-alpha-Methyl-4-pyridinemethanol, >=98.0% (GC)
• MFCD00077866
• (r)-(+)-?-methyl-4-pyridinemethanol;(1R)-1-(4-Pyridyl)ethanol
• (+/-)- alpha -Methyl-4-pyridinemethanol
• alpha-methyl-4-pyridinemethanol
• EN300-53625
• (S)-1-(4-Pyridyl)ethanol
• HVOAMIOKNARIMR-UHFFFAOYSA-N
• 1-(Pyridin-4-yl)ethanol
• 42732-22-9
• alpha-Methylpyridine-4-methanol
• MFCD00077867
• 1-pyridin-4-ylethanol
• SCHEMBL153285
• 4-pyridylethanol
• XH0855

• MDL： MFCD00077867
• Inchi： 1S/C7H9NO/c1-6(9)7-2-4-8-5-3-7/h2-6,9H,1H3
• InChI Key： HVOAMIOKNARIMR-UHFFFAOYSA-N
• SMILES： OC(C)C1C=CN=CC=1

Computed Properties

• Exact Mass: 123.06800
• Monoisotopic Mass: 123.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 79
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Color/Form: No data available
• Melting Point: 51-55 °C
• Boiling Point: 239.7±15.0 °C at 760 mmHg
• Flash Point: 98.8±20.4 °C
• PSA: 33.12000
• LogP: 1.13490

4-(1-Hydroxyethyl)pyridine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：3-10
• Storage Condition：2-8°C